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Abstract

FA-Gly-Phe-Leu is a synthetic polypeptide that has been identified through peptide screening
methodologies. While detailed public research on its specific biological functions and
mechanisms of action is limited, this guide consolidates the available information regarding its
chemical properties and provides a framework for potential research applications. The
structural similarity of its N-terminal modification to known chemotactic peptides suggests
potential avenues for investigation in immunology and inflammation research. This document
aims to serve as a foundational resource for researchers interested in exploring the therapeutic
and scientific potential of FA-Gly-Phe-Leu.

Introduction

FA-Gly-Phe-Leu is a tripeptide with the amino acid sequence Glycyl-Phenylalanyl-Leucine,
featuring an N-terminal modification denoted as "FA". While the precise nature of this
modification is not extensively documented in peer-reviewed literature, it is commonly
interpreted as a formyl group (CHO). N-formylated peptides are of significant interest in
biomedical research as they are known to act as potent chemoattractants for leukocytes,
mimicking bacterial proteins and playing a crucial role in the innate immune response.

This guide provides a comprehensive overview of the known chemical properties of FA-Gly-
Phe-Leu and draws parallels with the well-characterized N-formylated peptide, N-formyl-
methionyl-leucyl-phenylalanine (fMLP), to hypothesize potential biological activities and
suggest experimental approaches.
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Chemical Properties and Structure

A summary of the key chemical identifiers and properties for FA-Gly-Phe-Leu is presented in
the table below.

Property Value Source
Molecular Formula C24H29N30s

Molecular Weight 455.5 g/mol

Sequence {FA}-Gly-Phe-Leu

Short Sequence {FA}-GFL

CAS Number 390766-88-8

The structure of FA-Gly-Phe-Leu consists of a glycine, a phenylalanine, and a leucine residue
linked by peptide bonds, with a formyl group attached to the N-terminus of the glycine.

Potential Biological Activity and Mechanism of
Action (Hypothesized)

Given the N-formyl modification, it is plausible that FA-Gly-Phe-Leu may interact with formyl
peptide receptors (FPRS), a class of G protein-coupled receptors expressed on the surface of
phagocytic leukocytes, including neutrophils and macrophages. The binding of N-formylated
peptides to FPRs is known to trigger a cascade of intracellular signaling events.

Hypothesized Signaling Pathway

The binding of a ligand like FA-Gly-Phe-Leu to a Formyl Peptide Receptor (FPR) would likely
initiate a signaling cascade similar to that of other N-formylated peptides. This would involve
the activation of a heterotrimeric G-protein, leading to downstream signaling events that
culminate in a cellular response such as chemotaxis, degranulation, or the production of
reactive oxygen species.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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